Pregn-5-en-20-one, 3beta-hydroxy-16alpha-methyl-, acetate
Pregn-5-en-20-one, 3beta-hydroxy-16alpha-methyl-, acetate
Brand Name:
Vulcanchem
CAS No.:
1863-41-8
VCID:
VC0167539
InChI:
InChI=1S/C24H36O3/c1-14-12-21-19-7-6-17-13-18(27-16(3)26)8-10-23(17,4)20(19)9-11-24(21,5)22(14)15(2)25/h6,14,18-22H,7-13H2,1-5H3/t14-,18+,19-,20+,21+,22-,23+,24+/m1/s1
SMILES:
CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)C)C)C)OC(=O)C
Molecular Formula:
C24H36O3
Molecular Weight:
372.5 g/mol
Pregn-5-en-20-one, 3beta-hydroxy-16alpha-methyl-, acetate
CAS No.: 1863-41-8
Main Products
VCID: VC0167539
Molecular Formula: C24H36O3
Molecular Weight: 372.5 g/mol
| CAS No. | 1863-41-8 |
|---|---|
| Product Name | Pregn-5-en-20-one, 3beta-hydroxy-16alpha-methyl-, acetate |
| Molecular Formula | C24H36O3 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13S,14S,16R,17S)-17-acetyl-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C24H36O3/c1-14-12-21-19-7-6-17-13-18(27-16(3)26)8-10-23(17,4)20(19)9-11-24(21,5)22(14)15(2)25/h6,14,18-22H,7-13H2,1-5H3/t14-,18+,19-,20+,21+,22-,23+,24+/m1/s1 |
| Standard InChIKey | SFNSGHUMGYWJGF-AWGTVLFOSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@@]4([C@H]3CC[C@@]2([C@H]1C(=O)C)C)C)OC(=O)C |
| SMILES | CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)C)C)C)OC(=O)C |
| Canonical SMILES | CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)C)C)C)OC(=O)C |
| PubChem Compound | 14208446 |
| Last Modified | Nov 11 2021 |
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